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Compound of Interest

Compound Name:
1H-Benzimidazole-4-methanol,2-

methyl-(9CI)

Cat. No.: B053659 Get Quote

Disclaimer: Following a comprehensive literature and database search, no specific

experimental data was found for the chemical properties, experimental protocols, or biological

activities of 1H-Benzimidazole-4-methanol, 2-methyl-. The information presented herein

pertains to the closely related and structurally similar compound, 2-methyl-1H-benzimidazole,

and is provided as a reference for researchers, scientists, and drug development professionals.

All data and methodologies should be considered in the context of this related compound.

Physicochemical Properties of 2-Methyl-1H-
benzimidazole
The following table summarizes the known quantitative data for 2-methyl-1H-benzimidazole.
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Property Value Unit Source

Molecular Formula C₈H₈N₂ - [1]

Molecular Weight 132.16 g/mol [1]

Melting Point (Tfus) 175-177 °C [2]

logP (Octanol/Water

Partition Coefficient)
1.389 - Cheméo

Water Solubility

(log10WS)
-1.96 mol/L Cheméo

Enthalpy of Fusion

(ΔfusH)
20.49 kJ/mol Cheméo

McGowan's

Characteristic Volume

(McVol)

104.620 ml/mol Cheméo

Spectroscopic Data for 2-Methyl-1H-benzimidazole
Spectroscopic data is crucial for the structural elucidation and characterization of

benzimidazole derivatives.

¹H NMR Spectroscopy
The proton nuclear magnetic resonance (¹H NMR) spectrum provides information about the

chemical environment of hydrogen atoms in the molecule.

¹H NMR (400 MHz, CDCl₃): δ 7.52 (m, 2H), 7.20 (m, 2H), 2.62 (s, 3H, CH₃)[2]

Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule.

IR (KBr, cm⁻¹): 3400 (N-H), 2960 (C-H), 1650 (N-H), 1600 (C=C of aromatic ring), 1280 (C-N

of imidazole ring), 1100 (C-N), 800 (aromatic ring)[2]
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Experimental Protocols
The following sections detail generalized experimental procedures for the synthesis and

analysis of 2-methyl-1H-benzimidazole. These protocols can serve as a foundational

methodology for the synthesis of other benzimidazole derivatives.

Synthesis of 2-Methyl-1H-benzimidazole
A common method for the synthesis of 2-substituted benzimidazoles is the condensation of an

o-phenylenediamine with a carboxylic acid.[2]

Materials:

o-Phenylenediamine

Glacial acetic acid

Dimethylformamide (DMF)

Sodium bicarbonate (NaHCO₃) solution

Ethyl acetate

Brine solution

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolve an appropriate amount of o-phenylenediamine in dimethylformamide.

Add glacial acetic acid to the solution.

Reflux the mixture at 90°C - 100°C.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with water.
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Neutralize any residual acid by adding sodium bicarbonate solution.

Extract the product with ethyl acetate.

Wash the organic layer with brine solution.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent under reduced pressure.

Purify the crude product using column chromatography.[2]
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General Synthesis Workflow for 2-Methyl-1H-benzimidazole
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Caption: General workflow for the synthesis of 2-Methyl-1H-benzimidazole.
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Biological Activity
While no specific biological activity has been reported for 1H-benzimidazole-4-methanol, 2-

methyl-, the parent compound, 2-methyl-1H-benzimidazole, has been evaluated for several

biological activities.

Antioxidant Activity
2-Methyl-1H-benzimidazole has demonstrated moderate antioxidant activity.[2]

Cytotoxic Activity
The compound has also shown prominent cytotoxic activities.[2]

Antimicrobial Activity
Weak antimicrobial activity has been reported for 2-methyl-1H-benzimidazole.[2]

Signaling Pathways
Due to the lack of specific biological data for 1H-benzimidazole-4-methanol, 2-methyl-, no

signaling pathway diagrams can be provided at this time. Research into the biological effects of

this specific compound is required to elucidate its mechanism of action and potential

involvement in cellular signaling.

Conclusion
This technical guide provides a summary of the available chemical and biological information

for 2-methyl-1H-benzimidazole as a surrogate for the requested compound, 1H-benzimidazole-

4-methanol, 2-methyl-, for which no data is currently available. The provided experimental

protocols offer a starting point for the synthesis and characterization of this and other related

benzimidazole derivatives. Further research is necessary to determine the specific properties

and potential applications of 1H-benzimidazole-4-methanol, 2-methyl-.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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